Cas no 36700-48-8 ([10]Paradol)

• Product Name: [10]Paradol
• CAS No: 36700-48-8
• Molecular Formula: C₂₁H₃₄O₃
• Molecular Weight: 334.49286
• CID: 2028073
• PubChem ID: 51352076

[10]Paradol Properties

Names and Identifiers

• [10]Paradol
• [10]-Paradol
• 36700-48-8
• 3-Tetradecanone, 1-(4-hydroxy-3-methoxyphenyl)-
• SCHEMBL4881362
• 1-(4-Hydroxy-3-methoxyphenyl)-3-tetradecanone
• 1-(4-hydroxy-3-methoxyphenyl)tetradecan-3-one
• 4-Hydroxy-3-methoxyphenethyl undecyl ketone
• XNBUKRQGYHYOOP-UHFFFAOYSA-N
• CHEBI:191802
• DTXSID801253410

• InChIKey： XNBUKRQGYHYOOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-19(22)15-13-18-14-16-20(23)21(17-18)24-2/h14,16-17,23H,3-13,15H2,1-2H3
• SMILES： CCCCCCCCCCCC(=O)CCc1ccc(O)c(OC)c1

Computed Properties

• Exact Mass: 334.25079494g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 334.25079494g/mol
• Heavy Atom Count: 24
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Paradols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Paradols